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Compound of Interest

3-Bromomethylpyridine
Compound Name:
hydrobromide

. Get Quote

Cat. No.: B1337984

This guide provides a detailed overview of the fundamental physicochemical properties of 3-
(Bromomethyl)pyridine hydrobromide, a compound of interest for researchers and
professionals in the field of drug development and chemical synthesis.

Core Physicochemical Properties

3-(Bromomethyl)pyridine hydrobromide is a pyridinium compound frequently utilized as a
reagent in organic synthesis. A comprehensive understanding of its molecular characteristics is
essential for its proper application. The key quantitative data for this compound are
summarized below.

Property

Value

Citations

Molecular Weight

252.93 g/mol

[1](2]

Molecular Formula

CeHeBrN-HBr

[1]3]

CAS Number 4916-55-6 [11[3114]
Melting Point 150 °C [3]
White to almost white
Appearance [3]
powder/crystal
3-Picolyl bromide
Synonyms ) [2][3]
hydrobromide
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Molecular Structure and Composition

The molecular formula, CeHsBrN-HBT, indicates that the compound consists of a 3-
(bromomethyl)pyridine molecule and a molecule of hydrogen bromide. The hydrobromide salt
form enhances the compound's stability and handling properties. The structural composition is
a key determinant of its chemical reactivity and physical properties.
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Figure 1: Molecular components of 3-(Bromomethyl)pyridine hydrobromide.

Experimental Protocols

The determination of the molecular weight of 3-(Bromomethyl)pyridine hydrobromide is typically
achieved through standard analytical techniques.

Mass Spectrometry: This is a primary method for determining the molecular weight of a
compound. The process involves ionizing the chemical compound and then measuring the
mass-to-charge ratio of the resulting ions. For 3-(Bromomethyl)pyridine hydrobromide, this
technique would confirm the mass of the 3-(bromomethyl)pyridinium cation and the bromide
anion.

Titration: As referenced in the search results, an assay by titration can be used to determine
the purity of the compound, which is essential for accurate molecular weight-dependent
calculations in experimental settings. This typically involves an acid-base titration to quantify
the hydrobromide content.

The workflow for the characterization of 3-(Bromomethyl)pyridine hydrobromide is outlined

below.
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Sample Preparation

Mass Spectrometry Purity Assay (Titration)

DEIEWAENSS

Molecular Weight Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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